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Compound of Interest

Compound Name: Dibutyl hexylphosphonate

Cat. No.: B15093375

Disclaimer: Limited direct toxicological and safety data are publicly available for Dibutyl
Hexylphosphonate. This guide provides a comprehensive overview based on information
available for structurally related alkyl phosphonates, primarily Dibutyl Butylphosphonate, and
general principles of toxicology for this class of compounds. The information herein should be
used as a guide for risk assessment and to inform the design of necessary experimental
studies.

Chemical and Physical Properties

Quantitative data on the physical and chemical properties of Dibutyl Hexylphosphonate are
not readily available. The following table summarizes known properties of the closely related
Dibutyl Butylphosphonate (CAS No. 78-46-6) to provide an estimate of expected
characteristics.[1][2][3][4]
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Value (for Dibutyl
Property Reference
Butylphosphonate)

Molecular Formula C12H2703P [1][2113]14]
Molecular Weight 250.31 g/mol [1][2]
Appearance Colorless liquid [5]

Boiling Point 283 °C [1]

Flash Point 113 °C [6]
Density 0.946 g/mL at 25°C [1]
Solubility Insoluble in water [1]
Stability Stable under normal conditions  [1]

Toxicological Data

Comprehensive toxicological data for Dibutyl Hexylphosphonate are not available. The
following sections summarize the expected toxicological profile based on data from related
alkyl phosphonates.

Acute Toxicity

No specific acute toxicity data (LD50/LC50) for Dibutyl Hexylphosphonate were found. For
the related compound, Dibutyl Propylphosphonate, an intravenous LD50 of 18 mg/kg has been
reported in mice.[7] For many alkyl phosphates, acute oral toxicity is considered to be low.[8][9]
[10][11]

Irritation and Sensitization

Based on information for Dibutyl Butylphosphonate, Dibutyl Hexylphosphonate is expected to
be a skin and eye irritant.[6][12]

o Skin Irritation: Causes skin irritation.[6][12]

e Eye Irritation: Causes serious eye irritation.[6][12]
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» Sensitization: Data on the sensitization potential of Dibutyl Hexylphosphonate are not
available. A guinea pig maximization study on dimyristyl phosphate, another alkyl phosphate,
showed no sensitization potential.[8]

Repeated Dose Toxicity

No specific repeated dose toxicity studies for Dibutyl Hexylphosphonate were identified. The
safety assessment of alkyl phosphates by the Cosmetic Ingredient Review (CIR) Expert Panel,
which reviewed multiple related compounds, did not raise significant concerns for systemic
toxicity from repeated oral exposure.[8][9][10][11]

Genotoxicity

No genotoxicity data for Dibutyl Hexylphosphonate were found. Studies on related
compounds like dimethyl hydrogen phosphite have shown negative results in sex-linked
recessive lethal mutation assays in Drosophila melanogaster.[13]

Carcinogenicity

No carcinogenicity data for Dibutyl Hexylphosphonate were identified.

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity data for Dibutyl Hexylphosphonate were found.
Studies on some phthalates, which are structurally different but can have similar applications
as plasticizers, have shown reproductive and developmental effects in animal models.[14][15]
[16][17][18][19][20] However, it is crucial to note that the toxicological profiles of phosphonates
and phthalates can differ significantly.

Occupational Exposure Limits

No specific occupational exposure limits (OELS) have been established for Dibutyl
Hexylphosphonate. For the related compound, Dibutyl Phosphate, the following OELs have
been set:
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Organization Limit Reference

OSHA (PEL) 1 ppm (5 mg/m3) 8-hour TWA [21][22]

1 ppm (5 mg/m?3) 10-hour TWA,
NIOSH (REL) [21][22]
2 ppm (10 mg/m?) STEL

5 mg/m3 TWA (inhalable
ACGIH (TLV) i [22]
fraction and vapor)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Experimental Protocols

Detailed experimental protocols for Dibutyl Hexylphosphonate are not available. The
following are generalized protocols for key toxicological endpoints based on OECD guidelines,
which would be appropriate for assessing the safety of this compound.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
425)

This method is used to estimate the LD50 value.

e Animal Selection: Healthy, young adult rodents (rats or mice), typically females as they are
often slightly more sensitive.

e Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not
water) overnight before dosing.

o Dose Administration: The substance is administered orally via gavage. The initial dose is
selected based on available information, and subsequent doses are adjusted up or down by
a constant factor depending on the outcome (survival or death) for the previously dosed
animal.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Body weight is recorded weekly.
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o Data Analysis: The LD50 is calculated using the maximum likelihood method.[23]

Acute Dermal Irritation/Corrosion (OECD 404)

e Animal Selection: Healthy, young adult albino rabbits.

e Test Substance Application: A small area of skin on the back of the rabbit is clipped free of
fur. 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small area of skin and
covered with a gauze patch.

o Exposure and Observation: The patch is removed after a 4-hour exposure period. The skin is
observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch
removal.

o Scoring: The severity of skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD 405)

e Animal Selection: Healthy, young adult albino rabbits.

» Test Substance Instillation: A single dose of 0.1 mL (liquid) or 0.1 g (solid) of the test
substance is instilled into the conjunctival sac of one eye of the rabbit. The other eye serves
as a control.

o Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

e Scoring: The severity of eye reactions is scored according to a standardized scale.

Mandatory Visualizations

As no specific signaling pathways for Dibutyl Hexylphosphonate have been identified, the
following diagrams illustrate a logical workflow for chemical safety assessment and a generic
hazard identification and risk characterization process.
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Figure 1: Chemical Safety Assessment Workflow
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Figure 1: Chemical Safety Assessment Workflow
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Figure 2: Hazard Identification & Risk Characterization
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Figure 2: Hazard Identification & Risk Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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